Cas no 923226-48-6 (6-chloro-N-cyclopropylpyridine-3-sulfonamide)

• Product Name: 6-chloro-N-cyclopropylpyridine-3-sulfonamide
• CAS No: 923226-48-6
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• MDL: MFCD08444395
• CID: 3109250
• PubChem ID: 16227290
• Update Time: 2025-07-23

6-chloro-N-cyclopropylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-cyclopropylpyridine-3-sulfonamide
• JLCDCYNJKALDJO-UHFFFAOYSA-N
• EN300-25516
• G24119
• 6-CHLORO-N-CYCLOPROPYL-3-PYRIDINESULFONAMIDE
• 923226-48-6
• Z45534954
• AKOS000200868
• CS-0242778
• YLB22648
• SCHEMBL17807630

• MDL： MFCD08444395
• Inchi： 1S/C8H9ClN2O2S/c9-8-4-3-7(5-10-8)14(12,13)11-6-1-2-6/h3-6,11H,1-2H2
• InChI Key： JLCDCYNJKALDJO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 232.0073264Da
• Monoisotopic Mass: 232.0073264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.4Ų

Additional information on 6-chloro-N-cyclopropylpyridine-3-sulfonamide

Introduction to 6-chloro-N-cyclopropylpyridine-3-sulfonamide (CAS No. 923226-48-6) and Its Emerging Applications in Chemical Biology

6-chloro-N-cyclopropylpyridine-3-sulfonamide, identified by the chemical identifier CAS No. 923226-48-6, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential biological activities, making it a valuable scaffold for drug discovery and molecular pharmacology studies.

The molecular structure of 6-chloro-N-cyclopropylpyridine-3-sulfonamide incorporates a pyridine ring substituted with a chloro group at the 6-position and a sulfonamide moiety at the 3-position, further functionalized by a cyclopropyl group attached to the nitrogen atom. This specific arrangement of substituents contributes to its distinct chemical properties, including solubility, reactivity, and interaction with biological targets. The presence of the chloro group enhances electrophilicity, while the sulfonamide moiety introduces polarity and potential hydrogen bonding capabilities, which are critical for binding to biological receptors.

In recent years, sulfonamides have been extensively studied for their broad spectrum of biological activities, ranging from antimicrobial to anticancer properties. The structural motif of 6-chloro-N-cyclopropylpyridine-3-sulfonamide aligns well with this trend, as it combines the known bioactivity of pyridine derivatives with the enhancing effects of sulfonamides. The cyclopropyl group, in particular, is a versatile structural feature that can modulate electronic properties and steric interactions, making it an attractive component in medicinal chemistry.

One of the most compelling aspects of 6-chloro-N-cyclopropylpyridine-3-sulfonamide is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules targeting various therapeutic areas. For instance, studies have explored its derivatives as inhibitors of enzymes involved in metabolic pathways, such as kinases and proteases. The chloro and sulfonamide groups provide multiple sites for further functionalization, allowing chemists to fine-tune binding affinities and selectivity.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. 6-chloro-N-cyclopropylpyridine-3-sulfonamide exemplifies this trend by combining elements known to enhance drug-like properties. The pyridine ring is a common pharmacophore found in many approved drugs, while the sulfonamide group is renowned for its ability to improve oral bioavailability and metabolic stability. These characteristics make 6-chloro-N-cyclopropylpyridine-3-sulfonamide a promising candidate for further development.

Recent advances in computational chemistry have accelerated the discovery process for compounds like 6-chloro-N-cyclopropylpyridine-3-sulfonamide. Molecular modeling techniques allow researchers to predict interactions between this compound and biological targets with high precision. Such simulations have guided the design of derivatives with enhanced binding affinity and reduced off-target effects. By integrating experimental data with computational predictions, scientists can rapidly screen large libraries of compounds, identifying those most likely to exhibit desired biological activities.

The role of 6-chloro-N-cyclopropylpyridine-3-sulfonamide in drug discovery extends beyond its use as an intermediate. It has also been investigated as a lead compound in its own right, showing promise in preclinical studies targeting inflammatory diseases and cancer. The ability of sulfonamides to modulate immune responses makes them particularly relevant in immunotherapy research. Additionally, the structural features of this compound may contribute to its potential as an anti-proliferative agent by interfering with key signaling pathways in tumor cells.

In conclusion,6-chloro-N-cyclopropylpyridine-3-sulfonamide (CAS No. 923226-48-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural composition and versatile reactivity make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.